Cas no 1804738-93-9 (4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804738-93-9
• MF: C₈H₅F₆IN₂O
• MW: 386.03299498558
• CID: 4836532
• Update Time: 2025-06-21

4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6IN2O/c9-7(10,11)5-3(2-16)1-4(15)17-6(5)18-8(12,13)14/h1H,2,16H2
• InChI Key： UZRHMBAYBLATCS-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=C(C(F)(F)F)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Chemical Profile of 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804738-93-9)

4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, identified by its CAS number 1804738-93-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amine, iodine, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The presence of multiple fluorinated groups, such as the trifluoromethoxy and trifluoromethyl moieties, enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. These fluorine atoms can also influence the electronic properties of the molecule, thereby affecting its reactivity and binding affinity to biological targets. The iodo substituent at the 6-position provides a handle for further functionalization via cross-coupling reactions, making this compound a versatile building block in synthetic organic chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. Pyridine derivatives have been extensively studied for their potential as kinase inhibitors, GPCR modulators, and antiviral agents. The specific arrangement of functional groups in 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine suggests its utility in designing molecules that interact with enzymes and receptors involved in these pathologies.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of small-molecule inhibitors. For instance, recent studies have demonstrated its application in generating inhibitors targeting Bruton's tyrosine kinase (BTK), a key enzyme implicated in B-cell signaling pathways. BTK inhibitors have shown promise in treating autoimmune diseases such as rheumatoid arthritis and chronic lymphocytic leukemia (CLL). The aminomethyl group at the 4-position allows for facile attachment of pharmacophores that can modulate the binding kinetics and selectivity of the final drug candidate.

The trifluoromethoxy group not only improves the metabolic profile of the compound but also serves as a critical moiety for hydrogen bonding interactions with biological targets. This feature is particularly important in designing molecules that require precise spatial orientation to exert their therapeutic effects. Additionally, the trifluoromethyl group enhances the binding affinity by stabilizing transition states and reducing solvation effects. These structural attributes make 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine an attractive scaffold for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular modeling studies indicate that derivatives of this compound may exhibit potent activity against a range of targets, including protein kinases and transcription factors. By leveraging computational tools, scientists can optimize the structure of 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine to enhance its pharmacokinetic properties and minimize off-target effects.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The iodination step at the 6-position is particularly noteworthy, as it introduces a reactive site for subsequent cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures from simpler precursors. The aminomethyl group further facilitates diversification through nucleophilic substitution or amide bond formation.

In conclusion, 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804738-93-9) represents a promising candidate for further exploration in drug discovery efforts. Its unique structural features and synthetic accessibility position it as a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for pyridine derivatives, compounds like this one will undoubtedly play a crucial role in advancing pharmaceutical innovation.